Cas no 88185-03-9 (Benzenamine, 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-)

• Product Name: Benzenamine, 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• CAS No: 88185-03-9
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 641824
• PubChem ID: 13111453
• Update Time: 2025-04-19

Benzenamine, 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]aniline
• 88185-03-9
• 2-(5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)aniline
• DTXSID50518600

• Inchi： 1S/C15H13N3O2/c1-19-11-8-6-10(7-9-11)14-17-18-15(20-14)12-4-2-3-5-13(12)16/h2-9H,16H2,1H3
• InChI Key： FZJZNABYDBBGHY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=NN=C1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 267.100776666g/mol
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.2Ų